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Compound of Interest

Compound Name: JCP174

cat. No.: B1672823

In-depth Technical Guide: JCP174

For Researchers, Scientists, and Drug Development Professionals

Abstract

JCP174 is a synthetic small molecule inhibitor that has been identified as a modulator of host-
cell invasion by the protozoan parasite Toxoplasma gondii. This document provides a
comprehensive overview of the chemical structure, properties, and biological activity of
JCP174. It details its mechanism of action, which involves the inhibition of the Toxoplasma
gondii depalmitoylase, palmitoyl-protein thioesterase-1 (TgPPT1). This guide includes a
summary of its chemical and physical properties, quantitative biological activity, and detailed
experimental protocols for key assays. Visualizations of the relevant biological pathway and
experimental workflows are provided to facilitate a deeper understanding of JCP174's function
and the methods used for its characterization.

Chemical Structure and Properties

JCP174, with the IUPAC name 7-amino-4-chloro-3-propoxy-1H-isochromen-1-one, is a
substituted chloroisocoumarin. Its structure and key chemical identifiers are provided below.

Chemical Structure:

Caption: Chemical structure of JCP174.
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Property Value Reference
7-amino-4-chloro-3-propoxy-

IUPAC Name _ [1]
1H-isochromen-1-one

Synonyms JCP-174 [1]

CAS Number 126062-19-9 [1]

Molecular Formula C12H12CINO3 [1]

Molecular Weight 253.68 g/mol [1]
CCCOC1=C(C2=C(C=C(C=C2

SMILES [1]
IJN)C(=0)01)ClI
InChl=1S/C12H12CINO3/c1-2-
5-16-12-10(13)8-4-3-7(14)6-

InChl [1]
9(8)11(15)17-12/h3-
4,6H,2,5,14H2,1H3

Appearance Crystalline Solid

Purity >98%

Biological Activity and Mechanism of Action

JCP174 was identified in a forward chemical genetic screen for its ability to enhance the

invasion of host cells by Toxoplasma gondii tachyzoites[1].

Target Identification

The primary molecular target of JCP174 in Toxoplasma gondii is palmitoyl-protein thioesterase-

1 (TgPPT1), a depalmitoylase enzyme[1]. Depalmitoylases are responsible for removing

palmitate groups from proteins, a post-translational modification known as S-palmitoylation.

This process is dynamic and reversible, playing a crucial role in regulating protein localization,

stability, and function.

Mechanism of Action
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By inhibiting TgPPT1, JCP174 leads to an increase in the palmitoylation state of various
parasite proteins. This altered palmitoylation status is believed to trigger the secretion of
invasion-associated organelles and enhance the motility of the tachyzoites, ultimately resulting
in an increased capacity for host-cell invasion[1].

Signaling Pathway Context: Fatty Acid Metabolism in
Toxoplasma gondii

While JCP174's direct target is a depalmitoylase, its action is intrinsically linked to the broader
context of fatty acid metabolism in the parasite. Toxoplasma gondii possesses a type |l fatty
acid synthesis (FASII) pathway located in the apicoplast, a non-photosynthetic plastid. This
pathway is essential for the parasite's survival and provides the fatty acids, including palmitate,
that are utilized in protein palmitoylation.

Caption: JCP174 inhibits TgPPT1, a key enzyme in the depalmitoylation cycle.

Quantitative Biological Data

Target
Parameter Value ) Reference
Organism/Enzyme

ICs0 (Human )
~20 uM Homo sapiens
Leukocyte Elastase)

Enhancement of T. o -
. ) Significant Toxoplasma gondii [1]
gondii Invasion

Note: The specific ICso of JICP174 against recombinant TgPPT1 is not explicitly stated in the
primary literature but is inferred to be potent based on its biological effects.

Experimental Protocols
Recombinant TgPPT1 Activity Assay

This protocol is adapted from methodologies used for characterizing thioesterase activity.

Objective: To measure the enzymatic activity of recombinant TgJPPT1 and assess the inhibitory
effect of JCP174.
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Materials:

Recombinant purified TgPPT1

Fluorogenic thioester substrate (e.g., a palmitoylated peptide with a fluorescent reporter)
Assay Buffer: 50 mM HEPES, pH 7.4, 150 mM NaCl, 1 mM DTT

JCP174 stock solution in DMSO

DMSO (vehicle control)

384-well black microplate

Fluorescence plate reader

Procedure:

Prepare serial dilutions of JCP174 in DMSO.
In the microplate, add 1 pL of the JCP174 dilutions or DMSO control to each well.

Add 25 pL of recombinant TgPPT1 (at a final concentration of ~50 nM in Assay Buffer) to
each well and incubate for 30 minutes at room temperature to allow for inhibitor binding.

Initiate the enzymatic reaction by adding 25 uL of the fluorogenic substrate (at a final
concentration of ~10 uM in Assay Buffer).

Immediately begin monitoring the increase in fluorescence intensity using a plate reader
(e.g., excitation/emission wavelengths appropriate for the chosen fluorophore) at 37°C,
taking readings every 1-2 minutes for 30-60 minutes.

Calculate the initial reaction velocities (Vo) from the linear portion of the fluorescence curves.

Determine the percent inhibition for each JCP174 concentration relative to the DMSO
control.
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» Plot the percent inhibition against the logarithm of the JCP174 concentration and fit the data
to a dose-response curve to calculate the I1Cso value.

Workflow for TgPPT1 Activity Assay
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Caption: Experimental workflow for the TgPPT1 enzymatic assay.

Toxoplasma gondii Host-Cell Invasion Assay
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This protocol is a "red/green” invasion assay to differentiate between extracellular and
intracellular parasites.

Objective: To quantify the effect of JCP174 on the invasion of host cells by T. gondii
tachyzoites.

Materials:

Confluent monolayer of host cells (e.g., human foreskin fibroblasts - HFFs) on glass
coverslips

Freshly harvested T. gondii tachyzoites (e.g., RH strain)

Invasion medium (e.g., DMEM with 3% FBS)

JCP174 stock solution in DMSO

DMSO (vehicle control)

Primary antibody against a parasite surface antigen (e.g., anti-SAG1)

Two secondary antibodies with different fluorophores (e.g., Alexa Fluor 488-conjugated and
Alexa Fluor 594-conjugated)

Saponin (for permeabilization)
Paraformaldehyde (PFA) for fixation
DAPI for nuclear staining
Fluorescence microscope
Procedure:

o Pre-treat freshly harvested tachyzoites with various concentrations of JCP174 or DMSO in
invasion medium for 15-30 minutes at 37°C.
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Add the treated parasites to the HFF monolayers on coverslips and allow invasion to
proceed for 1 hour at 37°C.

Wash the coverslips gently with PBS to remove non-adherent parasites.

Fix the cells with 4% PFA in PBS for 20 minutes.

Staining Step 1 (Extracellular Parasites): Without permeabilizing the host cells, incubate the
coverslips with the primary anti-SAG1 antibody for 1 hour. Wash with PBS and then incubate
with the first fluorescently-labeled secondary antibody (e.g., Alexa Fluor 594 - red) for 1 hour.
This will label only the extracellular parasites.

Permeabilization: Permeabilize the cells with 0.1% saponin in PBS for 10 minutes.

Staining Step 2 (Total Parasites): Re-probe with the same primary anti-SAG1 antibody for 1
hour. Wash with PBS and then incubate with the second fluorescently-labeled secondary
antibody (e.g., Alexa Fluor 488 - green) for 1 hour. This will label all parasites (both
intracellular and the already red-labeled extracellular ones).

Stain the nuclei with DAPI.

Mount the coverslips on microscope slides.

Quantification: Using a fluorescence microscope, count the number of parasites in multiple
random fields.

o Extracellular parasites: Will be labeled with both red and green fluorescence.

o Intracellular parasites: Will only be labeled with green fluorescence.

Calculate the percentage of invaded parasites for each treatment condition.
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Logic of the Red/Green Invasion Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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